1-(4-bromo-2-fluorophenyl)-4-[4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl]-1H-1,2,3-triazol-5-amine

• IUPAC Name: 3-(4-bromo-2-fluorophenyl)-5-[4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl]triazol-4-amine
• InChI: InChI=1S/C19H15BrFN5S/c1-10-3-5-13(11(2)7-10)15-9-27-19(23-15)17-18(22)26(25-24-17)16-6-4-12(20)8-14(16)21/h3-9H,22H2,1-2H3
• InChI Key: HWMFSRLSGATPMX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C2=CSC(=N2)C3=C(N(N=N3)C4=C(C=C(C=C4)Br)F)N)C
• Molecular Formula: C19H15BrFN5S
• Molecular Weight: 444.3 g/mol

Description

1-(4-bromo-2-fluorophenyl)-4-[4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl]-1H-1,2,3-triazol-5-amine is a useful research compound. Its molecular formula is C19H15BrFN5S and its molecular weight is 444.33. The purity is usually 95%.
BenchChem offers high-quality 1-(4-bromo-2-fluorophenyl)-4-[4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl]-1H-1,2,3-triazol-5-amine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(4-bromo-2-fluorophenyl)-4-[4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl]-1H-1,2,3-triazol-5-amine including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Scientific Research Applications

1. Carcinogenic Potential and Exposure Assessment Research has been conducted on the presence of carcinogenic heterocyclic amines in the diet and their potential health impacts. For example, Ushiyama et al. (1991) studied the presence of carcinogenic heterocyclic amines in the urine of healthy volunteers, suggesting human exposure to these compounds through food, which could have implications for studying the metabolic pathways and potential carcinogenic effects of related compounds (Ushiyama et al., 1991).

2. Biomonitoring and Metabolism Studies Biomonitoring studies, such as those by Stillwell et al. (1999), focus on the analysis of metabolites of heterocyclic aromatic amines in human urine, providing a basis for assessing human exposure to these compounds and understanding their metabolism, which could be relevant to studies on similar compounds (Stillwell et al., 1999).

3. Dietary Intake and Risk Assessment Research assessing the risk of lung cancer associated with dietary intake of heterocyclic amines, such as the study by Sinha et al. (2000), highlights the importance of understanding the dietary sources and potential health risks of these compounds, which may extend to related chemical structures (Sinha et al., 2000).

4. Environmental and Occupational Exposure Studies on environmental and occupational exposure to compounds with potential neurotoxicity, such as the report on neurologic illness associated with exposure to 1-bromopropane, underscore the importance of understanding the health implications of exposure to brominated and fluorinated compounds in various settings (MMWR, 2008).